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Compound of Interest

Compound Name: Bis(dimethylamino)dimethylsilane

Cat. No.: B1580881 Get Quote

An in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data for bis(dimethylamino)dimethylsilane (BDMADMS). This guide is

intended for researchers, scientists, and professionals in drug development and materials

science.

Bis(dimethylamino)dimethylsilane (BDMADMS), a versatile organosilicon compound, is

utilized in a range of applications, including as a silylating agent and a precursor in materials

science. A thorough understanding of its spectroscopic properties is essential for its

characterization and for monitoring its reactions. This technical guide provides a

comprehensive overview of the available spectroscopic data for BDMADMS, along with

generalized experimental protocols for obtaining such data.

Spectroscopic Data Summary
The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, ²⁹Si NMR,

IR, and mass spectrometry for bis(dimethylamino)dimethylsilane.

Table 1: Nuclear Magnetic Resonance (NMR) Data
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Nucleus
Chemical Shift (δ)
ppm

Multiplicity Solvent/Reference

¹H NMR
Data not publicly

available
- -

¹³C NMR
Data not publicly

available
- Chloroform-d / TMS[1]

²⁹Si NMR 5.8 Singlet Neat / TMS

Table 2: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Assignment Intensity

2960-2800 C-H stretch (methyl groups) Strong

1470-1450 C-H bend (methyl groups) Medium

1255 Si-CH₃ symmetric deformation Strong

1060-1040 Si-N stretch Strong

940 N-CH₃ rock Strong

800-780 Si-C stretch Strong

Table 3: Mass Spectrometry (MS) Data
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m/z Relative Intensity Proposed Fragment

146 Moderate [M]⁺ (Molecular Ion)[2]

131 High [M - CH₃]⁺

102 High (Base Peak) [M - N(CH₃)₂]⁺[2]

88 Moderate [(CH₃)₂SiN(CH₃)]⁺[2]

73 Moderate [Si(CH₃)₃]⁺

58 High [(CH₃)₂SiH]⁺

44 High [N(CH₃)₂]⁺

Experimental Protocols
Detailed methodologies for the acquisition of the spectroscopic data are provided below. These

represent generalized protocols and may require optimization based on the specific

instrumentation used.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A sample of bis(dimethylamino)dimethylsilane is prepared by dissolving it in a deuterated

solvent, typically chloroform-d (CDCl₃), containing a small amount of tetramethylsilane (TMS)

as an internal standard.[1] The solution is then transferred to an NMR tube.

¹H NMR Spectroscopy: Proton NMR spectra are recorded on a spectrometer operating at a

frequency of 300 MHz or higher. Standard acquisition parameters are used, with a sufficient

number of scans to obtain a good signal-to-noise ratio.

¹³C NMR Spectroscopy: Carbon-13 NMR spectra are typically acquired on the same

instrument, operating at a corresponding frequency (e.g., 75 MHz for a 300 MHz proton

spectrometer). Proton decoupling is employed to simplify the spectrum to single lines for

each unique carbon atom.

²⁹Si NMR Spectroscopy: Silicon-29 NMR spectra can be acquired on a multinuclear NMR

spectrometer. Due to the low natural abundance and negative gyromagnetic ratio of the ²⁹Si
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nucleus, longer acquisition times or the use of polarization transfer techniques (e.g., DEPT)

may be necessary to obtain a satisfactory spectrum.

Infrared (IR) Spectroscopy
Given that bis(dimethylamino)dimethylsilane is a liquid, its IR spectrum is conveniently

obtained using the neat technique. A thin film of the liquid is placed between two potassium

bromide (KBr) or sodium chloride (NaCl) plates. Alternatively, an Attenuated Total Reflectance

(ATR) accessory can be used, where a drop of the sample is placed directly onto the ATR

crystal (e.g., diamond or zinc selenide). The spectrum is recorded over the mid-IR range

(typically 4000-400 cm⁻¹). A background spectrum of the empty plates or ATR crystal is

recorded first and subtracted from the sample spectrum.

Mass Spectrometry (MS)
Mass spectra are typically obtained using a gas chromatograph coupled to a mass

spectrometer (GC-MS).[2] A diluted solution of bis(dimethylamino)dimethylsilane in a volatile

organic solvent is injected into the GC. The compound is separated from the solvent and any

impurities on a capillary column and then introduced into the mass spectrometer.

Ionization: Electron ionization (EI) is a common method for volatile compounds like

BDMADMS. The molecules are bombarded with a high-energy electron beam (typically 70

eV), causing ionization and fragmentation.

Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a

mass analyzer (e.g., a quadrupole).

Detection: An electron multiplier or similar detector records the abundance of each ion,

generating the mass spectrum.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the comprehensive spectroscopic

characterization of a chemical compound like bis(dimethylamino)dimethylsilane.
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Spectroscopic Analysis Workflow for Bis(dimethylamino)dimethylsilane
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Caption: Workflow for the spectroscopic characterization of BDMADMS.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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